2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide

• Molecular Formula: C22H20N4OS2
• Molecular Weight: 420.6 g/mol
• IUPAC Name: 2-[[4-(2,4-dimethylphenyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C22H20N4OS2/c1-15-10-11-18(16(2)13-15)26-21(19-9-6-12-28-19)24-25-22(26)29-14-20(27)23-17-7-4-3-5-8-17/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key: IPCBYQDEQORTLD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3)C4=CC=CS4)C

Description

2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide has been studied for its potential applications in various fields. It has been found to exhibit antimicrobial, antifungal, and anti-inflammatory activities. Additionally, it has been studied for its potential use in cancer treatment due to its ability to inhibit cancer cell growth and induce apoptosis.

Mechanism of Action

The mechanism of action of 2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or proteins involved in cell growth and proliferation. It may also induce apoptosis by activating specific pathways in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause changes in various biochemical and physiological parameters. It has been found to decrease the levels of pro-inflammatory cytokines and increase the levels of antioxidant enzymes. Additionally, it has been shown to cause changes in cell cycle progression and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide in lab experiments is its potential to exhibit antimicrobial, antifungal, and anti-inflammatory activities. Additionally, its ability to inhibit cancer cell growth and induce apoptosis makes it a promising candidate for cancer treatment. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully evaluated before its use in clinical settings.

Future Directions

There are several future directions for the research on 2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide. One of the areas of interest is its potential use in combination therapy with other anticancer drugs. Additionally, further studies are needed to evaluate its toxicity and side effects in vivo. Moreover, its potential applications in other fields, such as agriculture and veterinary medicine, need to be explored. Finally, the development of novel synthesis methods for this compound may lead to the discovery of more potent analogs with improved activity and selectivity.

Synthesis Methods

The synthesis of 2-{[4-(2,4-dimethylphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide involves a multi-step process that includes the reaction of 2-aminothiophenol with 2,4-dimethylbenzaldehyde to form 2-(2,4-dimethylphenyl)-5-(2-thienyl)-1,3,4-thiadiazole. This compound is then reacted with sodium azide to form 2-(2,4-dimethylphenyl)-5-(2-thienyl)-1,2,4-triazole-3-thiol, which is further reacted with N-phenylacetyl chloride to obtain the final product.